Cas no 65021-21-8 (1H-Inden-5-ol, 6-chloro-2,3-dihydro-3,3-dimethyl-)
65021-21-8 structure
Product Name:1H-Inden-5-ol, 6-chloro-2,3-dihydro-3,3-dimethyl-
CAS No:65021-21-8
MF:C11H13ClO
MW:196.673322439194
CID:409467
PubChem ID:20314390
Update Time:2025-04-19
1H-Inden-5-ol, 6-chloro-2,3-dihydro-3,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-5-ol, 6-chloro-2,3-dihydro-3,3-dimethyl-
- 6-chloro-3,3-dimethyl-1,2-dihydroinden-5-ol
- SCHEMBL4233115
- YRNBVFIDKVNLES-UHFFFAOYSA-N
- 6-chloro-3,3-dimethyl-2,3-dihydro-1H-inden-5-ol
- DTXSID50605029
- 65021-21-8
- 6-chloro-3,3-dimethyl-5-hydroxy-indane
-
- Inchi： 1S/C11H13ClO/c1-11(2)4-3-7-5-9(12)10(13)6-8(7)11/h5-6,13H,3-4H2,1-2H3
- InChI Key： YRNBVFIDKVNLES-UHFFFAOYSA-N
- SMILES： ClC1C(=CC2=C(C=1)CCC2(C)C)O
Computed Properties
- Exact Mass: 196.06559
- Monoisotopic Mass: 196.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1H-Inden-5-ol, 6-chloro-2,3-dihydro-3,3-dimethyl- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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